Cas no 34598-50-0 (5-bromoindan-1-ol)

• Product Name: 5-bromoindan-1-ol
• CAS No: 34598-50-0
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD06808667
• CID: 1035259
• PubChem ID: 13486299
• Update Time: 2025-04-20

5-bromoindan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydro-1H-inden-1-ol
• 5-bromo-1-hydroxyindane
• 5-Bromo-indan-1-ol
• 5-Bromoindan-1-ol
• (+/-)-5-bromo-2,3-dihydro-1H-inden-1-ol
• 5-Bromo-1-indanol
• AC1Q7AG6
• AGN-PC-00MRDD
• CTK8E5179
• SureCN227502
• 1H-Inden-1-ol, 5-bromo-2,3-dihydro-
• AMOT0728
• DRXIUUZVRAOHBS-UHFFFAOYSA-N
• NE44343
• AB30452
• AK129580
• AM803742
• Z1250208628
• AS-8625
• MFCD15529783
• CS-0035517
• MFCD06808667
• 34598-50-0
• SY123884
• SCHEMBL14437215
• AKOS010301281
• EN300-60583
• SY123594
• MFCD15529807
• J-516868
• SCHEMBL227502
• Z756050350
• DTXSID90541957
• BUTTPARK 91\\15-77
• DB-368360
• 5-bromoindane-1-ol
• SY258330
• DTXCID40492743
• 5-bromoindan-1-ol

• MDL： MFCD06808667
• Inchi： 1S/C9H9BrO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2
• InChI Key： DRXIUUZVRAOHBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2O

Computed Properties

• Exact Mass: 211.98367
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.2

Experimental Properties

• PSA: 20.23